2-[(4-Amino-7-tert-butyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)thio]acetic acid
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Overview
Description
2-[(4-amino-7-tert-butyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)thio]acetic acid is an organic heterobicyclic compound, an organonitrogen heterocyclic compound and an organosulfur heterocyclic compound.
Scientific Research Applications
Synthesis and Potential Applications
Synthesis Methods and Antioxidant Activities : A study by Al-Adhami et al. (2021) details the synthesis of 6-amino-1,3-dimethyluracil derivatives with potential antioxidant and antimicrobial properties. The synthesis involves reactions with different aromatic aldehydes and acids, forming various heterocyclic rings, such as thiazolidin-4-one derivatives, potentially similar to 2-[(4-Amino-7-tert-butyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)thio]acetic acid (Al-Adhami & Al-Majidi, 2021).
Synthesis and Evaluation for Antitumor Activities : Edrees and Farghaly (2017) synthesized novel pyrimidine derivatives, investigating their antitumor activities against liver and breast cancer cell lines. This highlights the potential of similar compounds, like this compound, in cancer research (Edrees & Farghaly, 2017).
Synthesis for Plant Growth Regulation : Dotsenko et al. (2016) synthesized ethyl {[7-amino-6-cyano-5-(4-methoxyphenyl)-4-oxo-3,5-dihydro-4Н-pyrano[2,3-d]pyrimidin-2-yl)thio}acetic acid, showing moderate activity as a herbicide antidote. This suggests similar potential uses for this compound in agricultural sciences (Dotsenko et al., 2016).
Synthesis for Medicinal Chemistry Applications
Synthesis in Antimicrobial Research : Patel and Patel (2017) synthesized 4-thiazolidinones and 2-azetidinones derivatives from chalcone, exhibiting antibacterial and antifungal activities. This demonstrates the potential of pyrimidine derivatives, akin to this compound, in developing new antimicrobial agents (Patel & Patel, 2017).
Synthesis and Electrochemical Studies : Ergan et al. (2017) conducted a study on the synthesis and electrochemical properties of pyrimidine derivatives, which included total antioxidant capacity assessments. Such studies are indicative of the electrochemical and biological potential of similar compounds like this compound in medicinal chemistry (Ergan et al., 2017).
Properties
Molecular Formula |
C16H21N3O2S2 |
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Molecular Weight |
351.5 g/mol |
IUPAC Name |
2-[(4-amino-7-tert-butyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetic acid |
InChI |
InChI=1S/C16H21N3O2S2/c1-16(2,3)8-4-5-9-10(6-8)23-14-12(9)13(17)18-15(19-14)22-7-11(20)21/h8H,4-7H2,1-3H3,(H,20,21)(H2,17,18,19) |
InChI Key |
PQDXZFSCGCGOFN-UHFFFAOYSA-N |
SMILES |
CC(C)(C)C1CCC2=C(C1)SC3=NC(=NC(=C23)N)SCC(=O)O |
Canonical SMILES |
CC(C)(C)C1CCC2=C(C1)SC3=NC(=NC(=C23)N)SCC(=O)O |
solubility |
39.4 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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